Cas no 150433-21-9 (1H-Pyrazole, 3-(9-anthracenyl)-)

1H-Pyrazole, 3-(9-anthracenyl)- structure
150433-21-9 structure
Product Name:1H-Pyrazole, 3-(9-anthracenyl)-
CAS No:150433-21-9
MF:C17H12N2
MW:244.290583610535
CID:1321822
PubChem ID:21252622
Update Time:2025-04-20

1H-Pyrazole, 3-(9-anthracenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 3-(9-anthracenyl)-
    • 5-anthracen-9-yl-1H-pyrazole
    • 150433-21-9
    • DTXSID80611658
    • 5-(Anthracen-9-yl)-1H-pyrazole
    • SCHEMBL7632147
    • 3-(9-anthryl)pyrazole
    • Inchi: 1S/C17H12N2/c1-3-7-14-12(5-1)11-13-6-2-4-8-15(13)17(14)16-9-10-18-19-16/h1-11H,(H,18,19)
    • InChI Key: NZVMCTOTCUZCSM-UHFFFAOYSA-N
    • SMILES: N1C(=CC=N1)C1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 244.10016
  • Monoisotopic Mass: 244.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68
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